Cas no 2580227-71-8 (2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid)

• Product Name: 2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid
• CAS No: 2580227-71-8
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5660158
• PubChem ID: 165892768
• Update Time: 2025-05-24

2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-({[(benzyloxy)carbonyl]amino}methyl)phenyl]propanoic acid
• 2580227-71-8
• EN300-27725365
• 2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid

• Inchi： 1S/C18H19NO4/c1-13(17(20)21)16-9-7-14(8-10-16)11-19-18(22)23-12-15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： UWIZLSDCKXADRN-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C(C(=O)O)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid

Compound CAS No 2580227-71-8: 2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic Acid

The compound CAS No 2580227-71-8, also known as 2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and bioactive materials. Recent studies have highlighted its ability to act as a versatile platform for the development of advanced therapeutic agents.

The molecular structure of 2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid is characterized by a phenyl ring substituted with a propanoic acid group and a benzyloxycarbonyl (Cbz) protected amino methyl group. This configuration allows for precise control over the compound's reactivity and solubility, making it an ideal candidate for various chemical modifications. The presence of the Cbz group, which is widely used in peptide synthesis, underscores its potential in medicinal chemistry applications.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under different environmental conditions. Studies have demonstrated that the compound exhibits excellent thermal stability, which is crucial for its use in high-throughput screening processes. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensor technology.

In terms of pharmacological applications, 2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid has shown promise as a precursor for the development of bioactive molecules. Its ability to undergo selective deprotection reactions under mild conditions has made it a valuable tool in the synthesis of complex peptides and proteins. Furthermore, preliminary in vitro studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, coupling reactions, and protective group chemistry. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of environmentally friendly reagents and solvents in these processes aligns with current trends toward sustainable chemistry practices.

From an industrial perspective, the scalability of the synthesis process for CAS No 2580227-71-8 is a key consideration. Recent advancements in flow chemistry and continuous manufacturing techniques have significantly improved the efficiency of production, reducing costs and minimizing waste. These developments are expected to facilitate large-scale production of this compound for commercial applications.

In conclusion, 2-4-({(benzyloxy)carbonylamino}methyl)phenylpropanoic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations in medicine and materials science.